1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]-

• CAS RN: 819862-74-3
• Molecular Formula: C8H19NO3S
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 3-(2-methylbutan-2-ylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C8H19NO3S/c1-4-8(2,3)9-6-5-7-13(10,11)12/h9H,4-7H2,1-3H3,(H,10,11,12)
• InChI Key: SZRKEGMPNCFZAP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCCCS(=O)(=O)O

Description

1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]- is a useful research compound. Its molecular formula is C8H19NO3S and its molecular weight is 209.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-amylamine (2.0 g, 23.3 mmol) in tetrahydrofuran (15 mL) was added 1,3-propane sultone (2.76 g, 22.2 mmol). The solution was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid product was collected by filtration, washed with acetone (2×25 mL), and dried in vacuo, to afford compound DG (3.3 g, 73%): 1H NMR (D2O, 500 MHz) 8 ppm 3.04 (t, 2H, J=7.8 Hz), 2.89 (t, 2H, J=7.8 Hz), 2.87 (t, 2H, J=7.3 Hz), 1.97 (m, 2H), 1.55 (m, 2H), 1.18 (s, 6H), 0.82 (t, 6H, J=7.3 Hz). 13C NMR (D2O, 125 MHz) 8 ppm 60.42, 48.17, 39.88, 30.81, 22.23, 21.98, 7.25. ES-MS 208 (M−1).